(3,4-Difluorophenoxy)triisopropylsilane

• Molecular Formula: C15H24F2OSi
• Molecular Weight: 286.43 g/mol
• IUPAC Name: (3,4-difluorophenoxy)-tri(propan-2-yl)silane
• InChI: InChI=1S/C15H24F2OSi/c1-10(2)19(11(3)4,12(5)6)18-13-7-8-14(16)15(17)9-13/h7-12H,1-6H3
• InChI Key: ITEAXUDGHMISIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)OC1=CC(=C(C=C1)F)F

Description

(3,4-Difluorophenoxy)triisopropylsilane is a useful research compound. Its molecular formula is C15H24F2OSi and its molecular weight is 286.43 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triisopropylsilyl chloride (166 mL, 961.5 mmol) was slowly added to a mixture of 3,4-difluorophenol (125 g, 961.5 mmol) and imidazole (65.4 g, 961.5 mmol) in N,N-dimethylformamide (500 mL), and the resulting solution stirred overnight at room temperature. The reaction mixture was diluted with water (1500 mL) and extracted with dichloromethane (3×300 mL). The combined organic layers washed with water (3×200 mL) and brine (2×200 mL), dried over anhydrous sodium sulfate, filtered, and concentrated under vacuum. The residue was purified via column chromatography on silica gel (eluting with petroleum ether) to afford (3,4-difluorophenoxy)triisopropylsilane (220 g, 80%) as a colorless oil.